![molecular formula C20H32N2O2 B5657038 1-(3,4-dimethoxybenzyl)-4-(4-methylcyclohexyl)piperazine](/img/structure/B5657038.png)
1-(3,4-dimethoxybenzyl)-4-(4-methylcyclohexyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3,4-dimethoxybenzyl)-4-(4-methylcyclohexyl)piperazine is a chemical compound that has been explored in the context of organic synthesis and chemical analysis. It belongs to a class of compounds known as piperazines, which are characterized by their distinct structural and chemical properties.
Synthesis Analysis
- The synthesis of related piperazine compounds, such as (2R,5S)-2,5-Dimethyl-4-(3-fluorobenzyl)piperazine, involves steps like salification, monosubstitution reaction, and separation by D-tartaric acid (Y. Jian, 2011).
- Synthesis of benzylpiperazine derivatives often includes steps like condensation reactions and may involve regioisomeric considerations for the positioning of functional groups on the benzyl ring (Karim M. Abdel-Hay, J. Deruiter, C. Clark, 2014).
Molecular Structure Analysis
- The molecular structure of similar compounds has been characterized using techniques like IR (Infrared Spectroscopy) and 1H NMR (Proton Nuclear Magnetic Resonance) (M. Xu, D. Deng, Y. Qin, Z. Zhang, Z. Yang, 1995).
Chemical Reactions and Properties
- Piperazine derivatives often undergo reactions like monosubstitution and can form complexes with different chemical groups. These reactions contribute to the diverse chemical properties of these compounds (H. Ohtaka, M. Hori, R. Iemura, H. Yumioka, 1989).
Physical Properties Analysis
- The physical properties of piperazine derivatives can be influenced by their molecular structure. Different polymorphic forms can exhibit distinct physical properties (Robin A Weatherhead-Kloster, H. Selby, Walter B Miller Iii, E. Mash, 2005).
properties
IUPAC Name |
1-[(3,4-dimethoxyphenyl)methyl]-4-(4-methylcyclohexyl)piperazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H32N2O2/c1-16-4-7-18(8-5-16)22-12-10-21(11-13-22)15-17-6-9-19(23-2)20(14-17)24-3/h6,9,14,16,18H,4-5,7-8,10-13,15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSZJSPYOCDRXCB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CC1)N2CCN(CC2)CC3=CC(=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H32N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(3,4-Dimethoxyphenyl)methyl]-4-(4-methylcyclohexyl)piperazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.